2-(3-acetyl-1H-indol-1-yl)-N-(pyridin-3-ylmethyl)butanamide

• IUPAC Name: 2-(3-acetylindol-1-yl)-N-(pyridin-3-ylmethyl)butanamide
• InChI: InChI=1S/C20H21N3O2/c1-3-18(20(25)22-12-15-7-6-10-21-11-15)23-13-17(14(2)24)16-8-4-5-9-19(16)23/h4-11,13,18H,3,12H2,1-2H3,(H,22,25)
• InChI Key: SBIYHKSSGIAOSW-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NCC1=CN=CC=C1)N2C=C(C3=CC=CC=C32)C(=O)C
• Molecular Formula: C20H21N3O2
• Molecular Weight: 335.4 g/mol

Description

2-(3-acetyl-1H-indol-1-yl)-N-(pyridin-3-ylmethyl)butanamide, also known as compound X, is a novel chemical compound that has gained attention in the scientific community for its potential applications in various fields. The compound has a complex structure and is synthesized through a multistep process.

Scientific Research Applications

Compound X has been found to have potential applications in various fields of scientific research. In the field of medicinal chemistry, the 2-(3-acetyl-1H-indol-1-yl)-N-(pyridin-3-ylmethyl)butanamide has shown promising results as an anticancer agent. Studies have shown that this compound X inhibits the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In addition, the this compound has shown potential as an anti-inflammatory agent and as a treatment for neurodegenerative diseases.

Mechanism of Action

The mechanism of action of 2-(3-acetyl-1H-indol-1-yl)-N-(pyridin-3-ylmethyl)butanamide X is not fully understood, but studies have shown that it interacts with various cellular pathways to exert its effects. The this compound has been found to inhibit the activity of various enzymes and signaling pathways involved in cancer cell growth and inflammation. In addition, the this compound has been found to modulate the expression of genes involved in cell cycle regulation and apoptosis.
Biochemical and Physiological Effects:
Compound X has been found to have various biochemical and physiological effects. In vitro studies have shown that the this compound inhibits the growth of cancer cells and induces apoptosis. In addition, the this compound has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Studies have also shown that this compound X has neuroprotective effects and can improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(3-acetyl-1H-indol-1-yl)-N-(pyridin-3-ylmethyl)butanamide X in lab experiments include its high potency and specificity for certain cellular pathways. The this compound has also been found to have low toxicity in animal models. However, the limitations of using this compound X in lab experiments include its complex structure and the multistep synthesis method required to obtain the this compound. In addition, the this compound has not yet been tested in clinical trials, and its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for research on 2-(3-acetyl-1H-indol-1-yl)-N-(pyridin-3-ylmethyl)butanamide X. One area of research is to investigate the this compound's potential as an anticancer agent in clinical trials. Another area of research is to study the this compound's effects on other cellular pathways involved in inflammation and neurodegenerative diseases. In addition, further optimization of the synthesis method may be necessary to improve the yield and purity of the final product. Overall, this compound X has shown promising results in preclinical studies, and further research is needed to fully understand its potential applications in various fields of scientific research.